Cas no 106785-01-7 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)-)

Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)- structure
106785-01-7 structure
Product Name:Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)-
CAS No:106785-01-7
MF:C30H18
MW:378.463927745819
CID:1184210
PubChem ID:15470978
Update Time:2025-04-20

Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenylethynyl)-4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene
    • 1,1'-(Ethyne-1,2-diyl)bis[4-(phenylethynyl)benzene]
    • 106785-01-7
    • DTXSID10573078
    • Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)-
    • Inchi: 1S/C30H18/c1-3-7-25(8-4-1)11-13-27-15-19-29(20-16-27)23-24-30-21-17-28(18-22-30)14-12-26-9-5-2-6-10-26/h1-10,15-22H
    • InChI Key: XHPZXKSRNGWWIE-UHFFFAOYSA-N
    • SMILES: C1(C#CC2C=CC(C#CC3C=CC=CC=3)=CC=2)C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 478.17226
  • Monoisotopic Mass: 378.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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